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Compound of Interest

Compound Name: Atropine sulfate hydrate

Cat. No.: B10800028

This technical guide provides a comprehensive overview of the chemical properties, structure,
and mechanism of action of atropine sulfate hydrate, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Atropine sulfate hydrate is the hydrated sulfate salt of atropine, a tropane alkaloid naturally
occurring in plants of the Solanaceae family, such as Atropa belladonna.[1][2] It presents as
colorless crystals or a white crystalline powder and is odorless.[3][4][5] The compound is
known to be sensitive to light and can effloresce in dry air.[4][6] Due to its hygroscopic nature,
the anhydrous form readily absorbs atmospheric moisture.[1]

Quantitative chemical and physical properties are summarized in the table below.
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Molecular Formula

(C17H23N03)2:-H2S04-H20
(monohydrate) or
C34H50N2011S (hydrate)

[1107]81e]

Molecular Weight

694.83 g/mol (monohydrate)

[7181el

IUPAC Name

bis((8-methyl-8-
azoniabicyclo[3.2.1]octan-3-yl)
3-hydroxy-2-
phenylpropanoate);sulfate;hydr
ate

[7]

CAS Number

5908-99-6 (monohydrate)

[9]

Melting Point

Not lower than 187 °C (after
drying at 120°C for 4 hours);
189-192 °C; 188-194°C (with

decomposition)

[315](6]

Solubility

Water: Very soluble/Freely
soluble (1 g in 0.5 mL; 2500
mg/mL); 139 mg/mL at 25°C

[11(31[4]

Ethanol: Soluble (1 g in 5 mL);

Freely soluble

[3]141(5]

Boiling Alcohol: 1 g in 2.5 mL

[3]4]

Glycerin: 1 gin 2.5 mL

[3]4]

Diethyl Ether: Practically

insoluble

[5]

Acetic Acid: Very soluble

[1]5]

UV Absorption Max (Methanol)

252 nm, 258 nm, 262 nm

[3]

Chemical Structure
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Atropine is an ester derived from the combination of tropine, a bicyclic organic compound, and
tropic acid, an aromatic carboxylic acid.[1] The chemical entity is a racemic mixture of d- and |-
hyoscyamine, with only the I-hyoscyamine isomer being pharmacologically active.[3] Atropine
sulfate is formed by neutralizing atropine with sulfuric acid.[4] The monohydrate form
crystallizes in the monoclinic space group P21/n.[10] The crystal structure is stabilized by
strong hydrogen bonds between the protonated nitrogen atoms of the atropine cations and the
sulfate anion, as well as between the hydroxyl groups and the sulfate anion.[10]

Fig. 1: Atropine Sulfate Hydrate Structure.

Mechanism of Action: Muscarinic Acetylcholine
Receptor Antagonism

Atropine sulfate's primary therapeutic action is the competitive, non-selective antagonism of
muscarinic acetylcholine receptors (MAChRs).[1][11][12] It blocks the effects of the
neurotransmitter acetylcholine at postganglionic cholinergic nerves.[11] This inhibition of the
parasympathetic nervous system leads to a variety of physiological effects, including increased
heart rate, reduction of secretions (salivary, bronchial, sweat), dilation of the pupils (mydriasis),
and relaxation of smooth muscles in the gastrointestinal and urinary tracts.[1][11][12] Atropine
can also cross the blood-brain barrier, leading to central nervous system effects.[1]

Presynaptic Neuron Postsynaptic Effector Cell

Acetylcholine (ACh)
in vesicles

@——— BLOCKS

Effector Enzyme
(e.g., Adenylyl Cyclase,
Phospholipase C)

ivates
Muscarinic ACh
Receptor (M1-MS5;

G-protein

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s11193256
https://pubchem.ncbi.nlm.nih.gov/compound/Atropine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8315445.htm
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/crystal-structure-of-atropine-sulfate-monohydrate-c17h24no32so4h2o/5F0EABC1418CB2E34E41B81C0F9933E7
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/crystal-structure-of-atropine-sulfate-monohydrate-c17h24no32so4h2o/5F0EABC1418CB2E34E41B81C0F9933E7
https://www.benchchem.com/product/b10800028?utm_src=pdf-body
https://www.smolecule.com/products/s11193256
https://chemm.hhs.gov/countermeasure_atropine-sulfate.htm
https://www.bloomtechz.com/info/what-is-the-mechanism-of-action-of-atropine-su-93928020.html
https://chemm.hhs.gov/countermeasure_atropine-sulfate.htm
https://www.smolecule.com/products/s11193256
https://chemm.hhs.gov/countermeasure_atropine-sulfate.htm
https://www.bloomtechz.com/info/what-is-the-mechanism-of-action-of-atropine-su-93928020.html
https://www.smolecule.com/products/s11193256
https://www.benchchem.com/product/b10800028?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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